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Compound of Interest

Compound Name: A-867744

Cat. No.: B1666414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of A-867744, a

positive allosteric modulator (PAM) of α7 nicotinic acetylcholine receptors (nAChRs), for use in

in vitro experimental settings. Adherence to these procedures is crucial for ensuring the

compound's stability, solubility, and optimal performance in cell-based assays.

Data Presentation: Solubility of A-867744
A-867744 exhibits solubility in various organic solvents. The following table summarizes the

quantitative solubility data for preparing stock solutions. It is highly recommended to use freshly

opened, anhydrous dimethyl sulfoxide (DMSO) for the initial stock solution, as hygroscopic

DMSO can negatively impact solubility.[1][2][3]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 40.29[4] 100[4]

Recommended for

primary stock

solutions.

Ethanol 4.03[4] 10[4]

Gentle warming may

be required to fully

dissolve.
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Molecular Weight of A-867744: 402.89 g/mol [4]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of A-
867744.

Materials:

A-867744 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of A-867744 powder. For example, to

prepare 1 mL of a 100 mM stock solution, weigh out 40.29 mg of A-867744.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the A-867744
powder. For 40.29 mg of A-867744, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation is

observed.[1][2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Stock solutions in DMSO can be stored at -80°C for up to 2 years or -20°C for up to 1 year.

[1][2][3]
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Preparation of Working Solutions for Cell-Based Assays
This protocol details the dilution of the primary stock solution to final working concentrations for

in vitro experiments. The final concentration of DMSO in the cell culture medium should be kept

low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

100 mM A-867744 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

100 mM stock solution in cell culture medium or assay buffer. For example, to prepare a 1

mM intermediate solution, dilute the 100 mM stock 1:100 (e.g., 2 µL of 100 mM stock in 198

µL of medium).

Final Dilution: Further dilute the intermediate solution to the desired final working

concentration. For instance, to achieve a final concentration of 10 µM in a 1 mL final assay

volume, add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down before adding it to the

cells.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the A-867744 working solutions to account for any effects of the solvent on the

experimental system.

Visualization of Protocols and Pathways
Experimental Workflow for A-867744 Dissolution
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Caption: Workflow for preparing A-867744 stock and working solutions.
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Signaling Pathway of A-867744 as a Positive Allosteric
Modulator
A-867744 acts as a Type II Positive Allosteric Modulator (PAM) of the α7 nicotinic acetylcholine

receptor (nAChR).[5][6][7] It potentiates the receptor's response to an agonist, such as

acetylcholine (ACh), by increasing both the peak current and prolonging the channel's open

state, which can lead to enhanced downstream signaling.[5][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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